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Compound of Interest

Compound Name: Ethylparaben-d5

Cat. No.: B030033

An In-depth Technical Guide to Ethylparaben-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylparaben-d5 is the deuterated analog of Ethylparaben, a widely used antimicrobial
preservative in cosmetics, pharmaceuticals, and food products. The replacement of five
hydrogen atoms with deuterium on the ethyl group makes it a valuable tool in analytical and
research applications, primarily as an internal standard for the quantification of Ethylparaben in
various matrices using mass spectrometry-based methods. Its chemical and physical
properties are nearly identical to those of its non-deuterated counterpart, but its increased
mass allows for clear differentiation in mass spectrometric analysis. This guide provides a
comprehensive overview of the chemical properties, synthesis, analytical methodologies, and
safety considerations for Ethylparaben-d5.

Chemical Properties

Ethylparaben-d5, also known as 1,1,2,2,2-pentadeuterioethyl 4-hydroxybenzoate, is a white
solid at room temperature.[1] Its fundamental chemical and physical properties are summarized
in the table below.
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Chemical Name

1,1,2,2,2-pentadeuterioethyl 4-

hydroxybenzoate

Ethyl-d5 Paraben, 4-

Synonyms Hydroxybenzoic Acid Ethyl-d5 [1]
Ester

CAS Number 126070-21-1

Molecular Formula CoHsDs0s3

Molecular Weight 171.20 g/mol

Exact Mass 171.094377906 Da

Appearance White Solid

Melting Point 108-110 °C

Storage Temperature

2-8°C Refrigerator

Synthesis of Ethylparaben-d5

The synthesis of Ethylparaben-d5 is not commonly detailed in standard literature but can be

reliably achieved through the esterification of 4-hydroxybenzoic acid with deuterated ethanol

(ethanol-d6). This reaction, a standard Fischer esterification, is typically acid-catalyzed.

Experimental Protocol: Synthesis

Objective: To synthesize Ethylparaben-d5 via Fischer esterification of 4-hydroxybenzoic acid

and ethanol-d6.

Materials:

* 4-hydroxybenzoic acid

e Ethanol-d6 (C2DeO)

¢ p-Toluenesulfonic acid (catalyst)
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Toluene (for azeotropic removal of water)
Sodium bicarbonate solution (saturated)
Anhydrous magnesium sulfate

Organic solvents for extraction and purification (e.g., ethyl acetate, hexane)

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine 4-hydroxybenzoic acid, a molar excess of ethanol-d6, and a catalytic amount of p-
toluenesulfonic acid in toluene.

Heat the mixture to reflux. The water formed during the esterification will be azeotropically
removed and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material
is consumed.

Once the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated sodium
bicarbonate solution to neutralize the acid catalyst, and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purify the crude Ethylparaben-d5 by recrystallization from a suitable solvent system (e.qg.,
ethanol/water or hexane/ethyl acetate) to yield a white crystalline solid.

Confirm the identity and purity of the product using techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is Ethylparaben-d5 and its chemical properties?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030033#what-is-ethylparaben-d5-and-its-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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